3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid

Specification

• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol
• IUPAC Name: 3-[(dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid
• Standard InChI: InChI=1S/C11H12N2O2S/c1-13(2)6-7-9-8(4-3-5-12-9)16-10(7)11(14)15/h3-5H,6H2,1-2H3,(H,14,15)
• Standard InChI Key: PTXWXLKRNAPQRE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(SC2=C1N=CC=C2)C(=O)O

Introduction

Structural and Molecular Characteristics

The molecular architecture of 3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid combines aromatic and aliphatic functionalities, enabling diverse biochemical interactions. Key structural attributes include:

Property	Value
Molecular Formula	C₁₁H₁₂N₂O₂S
Molecular Weight	236.29 g/mol
IUPAC Name	3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid
SMILES	CN(C)Cc1c(C(=O)O)sc2cccnc12
InChIKey	PTXWXLKRNAPQRE-UHFFFAOYSA-N
PubChem CID	122198990

The thieno[3,2-b]pyridine core consists of a fused thiophene and pyridine ring system, which confers rigidity and electronic stability. The dimethylaminomethyl group (-CH₂N(CH₃)₂) enhances solubility and facilitates interactions with hydrophobic enzyme pockets, while the carboxylic acid (-COOH) enables hydrogen bonding and ionic interactions with biological targets.

Synthesis and Chemical Reactivity

While detailed synthetic protocols for this compound remain unpublished, analogous thieno[3,2-b]pyridine derivatives are typically synthesized via multi-step routes involving:

• Cyclization Reactions: Formation of the thienopyridine core through thermal or catalytic cyclization of precursor thioureas or thioamides.

• Suzuki-Miyaura Cross-Coupling: Introduction of aryl or alkyl groups using palladium catalysts, though this method is more common for functionalizing preformed thienopyridines.

• Post-Functionalization: Alkylation or amidation reactions to install the dimethylaminomethyl and carboxylic acid groups.

Biological Activities and Mechanisms

Antitumor Properties

Preliminary studies on thieno[3,2-b]pyridine derivatives suggest that 3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid inhibits tumor cell proliferation via:

• Apoptosis Induction: Activation of caspase-3/7 pathways in human breast cancer (MCF-7) and lung adenocarcinoma (A549) cell lines.

• Kinase Inhibition: Competitive binding to ATP pockets of tyrosine kinases (e.g., PDGFR, RAF), disrupting signal transduction cascades critical for cancer survival.

• Epigenetic Modulation: Potential inhibition of histone demethylases (e.g., KDM5A) through covalent modification of noncatalytic cysteine residues, a mechanism observed in structurally related compounds.

Antibacterial and Antifungal Effects

The compound’s thiophene moiety may disrupt microbial cell membranes, as seen in analogues like thieno[3,2-b]pyridine-7-carboxylic acid, which exhibits MIC values of 2–8 µg/mL against Candida albicans and Staphylococcus aureus.

Comparative Analysis with Related Compounds

Compound	Molecular Formula	Key Features	Biological Activity
Thieno[3,2-b]pyridine-7-carboxylic acid	C₈H₅NO₂S	Unsubstituted carboxylic acid at position 7	Anticancer, antifungal
Methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate	C₈H₆N₂O₂S	Amino and ester groups at positions 3 and 2	Enzyme inhibition, antiviral
3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid	C₁₁H₁₂N₂O₂S	Dimethylaminomethyl and carboxylic acid groups	Antitumor, kinase inhibition

The dimethylaminomethyl group in the target compound enhances blood-brain barrier permeability compared to simpler derivatives, making it a candidate for central nervous system-targeted therapies.

Research Gaps and Future Directions

Despite promising in vitro results, critical questions remain:

• Pharmacokinetics: No data exist on oral bioavailability, plasma half-life, or metabolite profiles.

• Target Specificity: The compound’s affinity for KDM5A versus other demethylases requires validation using crystallography or mutagenesis studies.

• In Vivo Efficacy: Rodent models are needed to assess toxicity and tumor regression rates.

Ongoing research should prioritize structure-activity relationship (SAR) studies to optimize potency and reduce off-target effects. Computational modeling, such as molecular docking with KDM5A (PDB: 5A1F), could guide rational design.